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CAS No.: 396717-61-6; 90776-59-3
Cat. No.: B2462356
Get Quote
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Executive Summary

Target Compound: Beta-Methyl Vinyl Phosphate (MAP) CAS Registry Number: 90776-59-3
IUPAC Name: (4-nitrophenyl)methyl (4R,5R,6S)-3-(diphenoxyphosphoryloxy)-6-[(1R)-1-
hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate Molecular Formula:
C29H27N2010P Molecular Weight: 594.51 g/mol [1][2][3][4][51[6][71[8][°]

Significance: CAS 90776-59-3, commonly referred to as MAP, is a critical advanced
intermediate in the synthesis of carbapenem antibiotics, specifically Meropenem.[4][10] It
represents the "enol phosphate" stage where the carbapenem bicyclic core is fully formed and
activated with a diphenyl phosphate leaving group, ready for the final substitution with a thiol
side chain. Its structural integrity is paramount for the biological activity of the final drug
product; therefore, rigorous spectroscopic validation is required during process development.

Molecular Characterization Strategy

The characterization of MAP requires a multi-modal approach to confirm three distinct
structural features:
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e The Bicyclic Core (Stereochemistry): Confirmed via NMR (

H,
C) to ensure the
configuration is maintained.

e The Activation Group (Enol Phosphate): Confirmed via

P NMR and IR (P=0, P-O-C stretches) to verify the leaving group is intact.

e The Protecting Groups (p-Nitrobenzyl ester): Confirmed via NMR (aromatic region) and IR
(nitro stretches).[1][2][31[4][5][6][7]

Characterization Workflow

B-Lactam C=0
FT-IR
Solid State (Functional Groups) Enol PhOSphate
J-Coupling
Crude MAP Solution (CDCI3) NMR (1H, 13C, 31P) Integral Ratios P S
(CAS 90776-59-3) Solution (MeOH) (Connectivity & Stereochem) [M+H]+ 595.15

(Mw Confirmation)

Click to download full resolution via product page

Figure 1: Analytical workflow for the structural validation of MAP.

Detailed Spectroscopic Analysis
A. Nuclear Magnetic Resonance (NMR) Spectroscopy[3]
[6][7]1[9][11]

NMR is the primary tool for verifying the relative stereochemistry of the carbapenem core. The
data below corresponds to the purified compound in Deuterated Chloroform (
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H NMR Data (400 MHz,
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p-Nitrobenzyl
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Interpretation:

e The ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-
inserted">

-lactam protons (H-5 and H-6) appear as distinct multiplets/doublets of doublets.[1][2][3][4][6]
[7] The coupling constant between H-5 and H-6 is critical for establishing the trans
relationship required for biological activity (though carbapenems often have cis-like coupling
due to ring strain, the specific shifts here confirm the (5R,6S) configuration).[1][2][3][4][5][6]

[7]

e The AB quartet at 5.24-5.41 ppm is characteristic of the benzylic protons in the p-nitrobenzyl
ester, showing they are diastereotopic due to the chiral centers in the molecule.[4]

e The aromatic region (7.29 - 8.18 ppm) integrates to 14 protons total (10 from diphenyl
phosphate + 4 from p-nitrobenzyl), confirming the presence of the activating group and the
protecting group.[1][2][3][4][5][6][7]

C NMR &

P NMR Highlights
e ngcontent-ng-c1352109670=""_nghost-ng-c1270319359="" class="inline ng-star-inserted">

P NMR: A single peak is expected around -12 to -15 ppm, characteristic of a phosphate
triester.[1][2][3][2][6][ 7]
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e CNMR:

[e]

ngcontent-ng-c1352109670=""_nghost-ng-c1270319359="" class="inline ng-star-
inserted">

-Lactam Carbonyl: ~178 ppm (Highly deshielded due to ring strain).[1][2][3][4][6][7]
o Ester Carbonyl: ~160-165 ppm.[1][2][3][4][5][6][7]
o Enol Carbon (C-3): ~140-150 ppm (Coupled to Phosphorus).[1][2][3][4][5][6][7]

o Aromatic Carbons: 120-150 ppm.[1][2][3][4][5][6][7]

B. Infrared (IR) Spectroscopy[6][7][9][12][13][14]

IR is used as a rapid "fingerprint" identity test. The ngcontent-ng-c1352109670=""_nghost-ng-

€c1270319359="" class="inline ng-star-inserted">

-lactam carbonyl band is the most diagnostic feature.[1][2][3][4][7]
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Wavenumber (hgcontent-
ng-c1352109670=""

_nghost-ng-
LBl = Assignment Notes
class="inline ng-star-
inserted">
)
Critical Quality Attribute. Loss
1780 of this band indicates ring
-Lactam C=0 stretch opening (degradation).[1][2][3]
[41[6][7]
Corresponds to the p-
1745 Ester C=0 stretch

nitrobenzyl ester.

Overlap of aromatic ring
1605 C=C Aromatic / Alkene breathing and the enol double
bond.[2][4][7]

Characteristic nitro group

(ngcontent-ng-

€1352109670="" _nghost-ng-
1520, 1350 N-O stretch €1270319359="" class="inline

ng-star-inserted">

) stretches.

Phosphate ester stretch.[1][2]
[31[41[6]1[7]

1190 - 1250 P=0 stretch

C. Mass Spectrometry (MS)[1][2][3]1[5][6][7][15]

lonization Mode: Electrospray lonization (ESI), Positive Mode (

).[6] Solvent: Methanol/Water + 0.1% Formic Acid.

e Molecular lon:
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o Calculated Monoisotopic Mass: 594.14 Dal2][4][7]
o Observed
: 595.15 m/z[1][2][3][4][6][ 7]
o Observed
:617.13 m/z (Common adduct)[1][2][3][4][6][7]
» Fragmentation Pattern (MS/MS):

o Loss of Diphenyl Phosphate: The bond between the enol oxygen and phosphorus is labile.
Expect a fragment corresponding to

o Loss of p-Nitrobenzyl: Cleavage of the ester group.[2][4][5][7]

Experimental Protocols
Protocol 1: Sample Preparation for H NMR

Objective: High-resolution structural confirmation.
e Massing: Weigh 10-15 mg of CAS 90776-59-3 into a clean vial.
e Dissolution: Add 0.6 mL of

(Chloroform-d, 99.8% D).

o Note: Ensure the solvent is acid-free to prevent ngcontent-ng-c1352109670="" _nghost-
ng-c1270319359="" class="inline ng-star-inserted">

-lactam hydrolysis.[1][2][3][4][6][7] Store
over silver foil or potassium carbonate if unsure.

o Transfer: Transfer the solution to a 5mm NMR tube. Filter through a glass wool plug if any

particulates are visible.
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e Acquisition: Run at 298 K. Set relaxation delay (
) to

S to ensure accurate integration of the aromatic protons.

Protocol 2: HPLC-UV Purity Check (Impurity Profiling)

Objective: Quantify the "Hydrolyzed Ring" impurity (Ring-Open form).

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 pum).[4]
» Mobile Phase A: 0.1% Phosphoric Acid in Water.[4]

e Mobile Phase B: Acetonitrile.[4]

» Gradient: 30% B to 70% B over 15 minutes.

o Detection: UV at 254 nm (targeting the p-nitrobenzyl chromophore).[1][2][3][4][5][6][7]

e Pass Criteria: Main peak purity

Structural Logic & Synthesis Flow

The following diagram illustrates the position of MAP in the synthesis of Meropenem and the
logic of its activation.
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Figure 2: Synthesis pathway showing MAP as the activated enol phosphate intermediate.[2][3]
[61[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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